Cas no 894013-89-9 (3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea)

• Product Name: 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea
• CAS No: 894013-89-9
• MF: C₂₁H₂₄FN₃O₂
• MW: 369.43256855011
• CID: 5512551
• Update Time: 2025-06-11

3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]-N'-(1-methyl-3-phenylpropyl)-
• 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea

• Inchi： 1S/C21H24FN3O2/c1-15(7-8-16-5-3-2-4-6-16)23-21(27)24-18-13-20(26)25(14-18)19-11-9-17(22)10-12-19/h2-6,9-12,15,18H,7-8,13-14H2,1H3,(H2,23,24,27)
• InChI Key： RNGWYUIYRPJUPV-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(F)C=C2)C1)C(NC(C)CCC1=CC=CC=C1)=O

Additional information on 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea

Comprehensive Overview of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea (CAS No. 894013-89-9)

The compound 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea (CAS No. 894013-89-9) is a chemically synthesized urea derivative with a unique molecular structure. Its pyrrolidin-3-yl and 4-fluorophenyl moieties contribute to its potential applications in pharmaceutical research and development. This compound has garnered attention due to its structural complexity and the growing interest in urea-based compounds for therapeutic purposes.

In recent years, the demand for fluorinated organic compounds like 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea has increased, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its potential role as a kinase inhibitor or receptor modulator, given the prominence of similar structures in drug discovery. The 4-phenylbutan-2-yl group further enhances its lipophilicity, making it a candidate for central nervous system (CNS) targeting.

The synthesis of CAS No. 894013-89-9 involves multi-step organic reactions, including urea bond formation and pyrrolidinone ring construction. Its purity and stability are critical for research applications, and advanced analytical techniques such as HPLC and NMR are employed for characterization. The compound's molecular weight and solubility profile are also key factors in its utility for in vitro and in vivo studies.

From an industrial perspective, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea aligns with the trend of precision medicine and targeted drug delivery. Its structural features make it a promising scaffold for small-molecule drug development, especially in oncology and neurology. The incorporation of a fluorine atom is a strategic choice to improve binding affinity and pharmacokinetics, a common practice in modern medicinal chemistry.

Environmental and safety considerations for CAS No. 894013-89-9 are also noteworthy. While not classified as hazardous, proper handling and storage are essential to maintain its integrity. Researchers often inquire about its stability under various conditions, compatibility with solvents, and potential degradation products, which are critical for experimental reproducibility.

In summary, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea represents a fascinating example of urea derivatives with significant potential in drug discovery. Its CAS No. 894013-89-9 serves as a unique identifier for researchers exploring its applications. As the pharmaceutical industry continues to innovate, compounds like this will likely play a pivotal role in addressing unmet medical needs.